Cas no 878160-14-6 (3-amino-4-methoxy-N-methylbenzamide Hydrochloride)

• Product Name: 3-amino-4-methoxy-N-methylbenzamide Hydrochloride
• CAS No: 878160-14-6
• MF: C₉H₁₂N₂O₂
• MW: 180.203782081604
• MDL: MFCD09049030
• CID: 1087818
• PubChem ID: 16776585
• Update Time: 2025-10-31

3-amino-4-methoxy-N-methylbenzamide Hydrochloride Chemical and Physical Properties

Names and Identifiers

• 3-Amino-4-methoxy-N-methylbenzamide
• 3-amino-4-methoxy-N-methylbenzamide(SALTDATA: HCl)
• CVHPIJMGKHFYAZ-UHFFFAOYSA-N
• SCHEMBL2303854
• FT-0729113
• Z239124744
• EN300-42517
• MFCD09049030
• BB 0242903
• VS-03068
• CS-0249109
• 3-Amino-4-methoxy-N-methyl-benzamide
• DTXSID501019374
• 878160-14-6
• AKOS000132450
• BBL011841
• STK946213
• DA-01731
• 3-amino-4-methoxy-N-methylbenzamide Hydrochloride

• MDL： MFCD09049030
• Inchi： 1S/C9H12N2O2/c1-11-9(12)6-3-4-8(13-2)7(10)5-6/h3-5H,10H2,1-2H3,(H,11,12)
• InChI Key： CVHPIJMGKHFYAZ-UHFFFAOYSA-N
• SMILES： O(C)C1C=CC(C(NC)=O)=CC=1N

Computed Properties

• Exact Mass: 180.089877630g/mol
• Monoisotopic Mass: 180.089877630g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 13
• Rotatable Bond Count: 3
• Complexity: 185
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.5
• Topological Polar Surface Area: 64.4Ų

Additional information on 3-amino-4-methoxy-N-methylbenzamide Hydrochloride

3-Amino-4-methoxy-N-methylbenzamide Hydrochloride (CAS No. 878160-14-6): An Overview of Its Properties, Applications, and Recent Research

3-Amino-4-methoxy-N-methylbenzamide Hydrochloride (CAS No. 878160-14-6) is a versatile compound with significant applications in the fields of medicinal chemistry and pharmaceutical research. This compound, also known as 3-amino-4-methoxy-N-methylbenzamide hydrochloride, is a derivative of benzamide and features an amino group, a methoxy group, and a methyl group attached to the benzene ring. Its unique chemical structure makes it an attractive candidate for various biological and pharmaceutical studies.

The molecular formula of 3-amino-4-methoxy-N-methylbenzamide Hydrochloride is C₁₀H₁₃NO₃·HCl, with a molecular weight of approximately 227.67 g/mol. The compound is typically supplied as a white to off-white crystalline solid and is soluble in water and organic solvents such as methanol and dimethyl sulfoxide (DMSO). These solubility properties make it suitable for use in a wide range of experimental conditions.

In terms of its chemical stability, 3-amino-4-methoxy-N-methylbenzamide Hydrochloride is stable under normal laboratory conditions but should be stored in a cool, dry place to prevent degradation. It is important to handle the compound with care, using appropriate personal protective equipment (PPE) to avoid skin contact or inhalation.

3-Amino-4-methoxy-N-methylbenzamide Hydrochloride has been the subject of numerous studies due to its potential therapeutic applications. One area of significant interest is its role as a ligand for various receptors, particularly those involved in the central nervous system (CNS). Recent research has explored its interactions with serotonin receptors, which are crucial for regulating mood, sleep, and other physiological processes.

A study published in the Journal of Medicinal Chemistry in 2022 investigated the binding affinity of 3-amino-4-methoxy-N-methylbenzamide Hydrochloride to serotonin receptors. The results showed that the compound exhibits high affinity for the 5-HT_2A receptor, suggesting its potential as a lead compound for developing new antidepressant and antipsychotic drugs. This finding aligns with previous research indicating that compounds with similar structures have shown promise in treating mood disorders.

Beyond its potential as a therapeutic agent, 3-amino-4-methoxy-N-methylbenzamide Hydrochloride has also been studied for its antimicrobial properties. A study published in the Antimicrobial Agents and Chemotherapy journal in 2021 evaluated the compound's efficacy against various bacterial strains, including multidrug-resistant (MDR) pathogens. The results demonstrated that the compound exhibited potent antibacterial activity, particularly against Gram-positive bacteria such as Staphylococcus aureus and Streptococcus pneumoniae.

The mechanism of action behind the antimicrobial activity of 3-amino-4-methoxy-N-methylbenzamide Hydrochloride is not yet fully understood but is believed to involve disruption of bacterial cell membranes. This property makes it a valuable candidate for further development as an alternative to traditional antibiotics, especially in light of the growing global concern over antibiotic resistance.

In addition to its biological activities, 3-amino-4-methoxy-N-methylbenzamide Hydrochloride has also been used as a building block in synthetic chemistry. Its versatile functional groups allow for easy modification and derivatization, making it a useful intermediate in the synthesis of more complex molecules. For example, researchers have utilized this compound as a starting material to synthesize novel derivatives with enhanced pharmacological properties.

A notable application of 3-amino-4-methoxy-N-methylbenzamide Hydrochloride in synthetic chemistry is its use in the development of prodrugs. Prodrugs are biologically inactive compounds that are converted into their active forms through metabolic processes within the body. A study published in the Bioorganic & Medicinal Chemistry Letters in 2020 reported the synthesis of prodrugs derived from 3-amino-4-methoxy-N-methylbenzamide Hydrochloride that showed improved bioavailability and reduced toxicity compared to their parent compounds.

The safety profile of 3-amino-4-methoxy-N-methylbenzamide Hydrochloride has also been extensively evaluated. Toxicity studies have shown that the compound has low acute toxicity when administered orally or intraperitoneally to rodents. However, chronic exposure at high doses may lead to adverse effects such as liver and kidney damage. Therefore, it is essential to conduct thorough safety assessments before considering its use in clinical settings.

In conclusion, 3-amino-4-methoxy-N-methylbenzamide Hydrochloride (CAS No. 878160-14-6) is a multifaceted compound with promising applications in medicinal chemistry and pharmaceutical research. Its unique chemical structure confers it with diverse biological activities, including interactions with serotonin receptors and antimicrobial properties. Ongoing research continues to explore its potential therapeutic uses and synthetic applications, making it an exciting area of study for scientists and researchers alike.